Cas no 38198-44-6 (Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI))

Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI) structure
38198-44-6 structure
Product Name:Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI)
CAS No:38198-44-6
MF:C21H35ClN2O3
MW:398.967205286026
CID:314848
PubChem ID:217161
Update Time:2025-04-19

Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI)
    • Carbanilic acid, p-butoxy-, 2-(diethylamino)cyclohexyl ester, hydrochloride, (E)-
    • 38198-44-6
    • p-Butoxycarbanilic acid trans-2-(diethylamino)cyclohexyl ester hydrochloride
    • DTXSID10959136
    • (E)-2-(Diethylamino)cyclohexyl p-butoxycarbanilate hydrochloride
    • 2-(Diethylamino)cyclohexyl (4-butoxyphenyl)carbamate--hydrogen chloride (1/1)
    • Inchi: 1S/C21H34N2O3.ClH/c1-4-7-16-25-18-14-12-17(13-15-18)22-21(24)26-20-11-9-8-10-19(20)23(5-2)6-3;/h12-15,19-20H,4-11,16H2,1-3H3,(H,22,24);1H/t19-,20-;/m1./s1
    • InChI Key: LTTCRSCMGGGPAQ-GZJHNZOKSA-N
    • SMILES: Cl.O(C(NC1C=CC(=CC=1)OCCCC)=O)[C@@H]1CCCC[C@H]1N(CC)CC

Computed Properties

  • Exact Mass: 398.23385
  • Monoisotopic Mass: 398.233621
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 393
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8

Experimental Properties

  • Boiling Point: 449°Cat760mmHg
  • Flash Point: 225.3°C
  • PSA: 50.8
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